Cas no 2172060-64-7 (3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)
3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
- 3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid
- EN300-1558062
- 2172060-64-7
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- Inchi: 1S/C27H23ClN2O5/c28-17-9-15(26(32)33)10-18(12-17)30-25(31)23-11-16(23)13-29-27(34)35-14-24-21-7-3-1-5-19(21)20-6-2-4-8-22(20)24/h1-10,12,16,23-24H,11,13-14H2,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: PQBFUJJBUNCQPQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1)NC(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 490.1295495g/mol
- Monoisotopic Mass: 490.1295495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1558062-0.05g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-0.1g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-0.25g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-0.5g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-1.0g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-2.5g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-5.0g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-10.0g |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1558062-50mg |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1558062-100mg |
3-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid |
2172060-64-7 | 100mg |
$2963.0 | 2023-09-25 |
3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
Recent Advances in the Study of 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS: 2172060-64-7)
In recent years, the compound 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS: 2172060-64-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropaneamido moiety makes it a valuable intermediate in peptide synthesis and medicinal chemistry.
Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key building block in the development of novel protease inhibitors. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Furthermore, computational modeling studies revealed its potential to interact with specific enzyme active sites, suggesting its utility in targeted drug design.
Another significant development involves the application of 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid in the synthesis of peptide-based therapeutics. A recent article in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role in the solid-phase peptide synthesis (SPPS) of antimicrobial peptides. The Fmoc group was strategically employed to protect the amino functionality during synthesis, enabling the efficient production of high-purity peptides with enhanced biological activity.
In addition to its synthetic utility, this compound has also been investigated for its pharmacokinetic properties. A preclinical study conducted by a team at the University of Cambridge (2024) explored its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and low toxicity, making it a promising candidate for further drug development. The study also identified potential metabolites, providing insights into its metabolic pathways and possible drug-drug interactions.
Looking ahead, researchers are optimistic about the potential of 3-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid in addressing unmet medical needs. Its versatility as a synthetic intermediate and its favorable biological properties position it as a valuable tool in the discovery of next-generation therapeutics. Future studies are expected to explore its applications in oncology, infectious diseases, and neurodegenerative disorders, further expanding its impact on the pharmaceutical industry.
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